N-(cyclopropylmethyl)-1H-indazol-4-amine

• IUPAC Name: N-(cyclopropylmethyl)-1H-indazol-4-amine
• InChI: InChI=1S/C11H13N3/c1-2-10(12-6-8-4-5-8)9-7-13-14-11(9)3-1/h1-3,7-8,12H,4-6H2,(H,13,14)
• InChI Key: TTZLHTGITHQLKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=CC=CC3=C2C=NN3
• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol

Description

N-(cyclopropylmethyl)-1H-indazol-4-amine, also known as CPI-455, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CPI-455 belongs to the class of indazoles, which are heterocyclic compounds containing a five-membered ring with two nitrogen atoms.

Mechanism of Action

N-(cyclopropylmethyl)-1H-indazol-4-amine inhibits the activity of PARP by binding to the catalytic domain of the enzyme. PARP inhibitors prevent the repair of damaged DNA, leading to the accumulation of DNA damage and ultimately cell death. This compound has been shown to be a potent and selective inhibitor of PARP, with a high affinity for the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to induce DNA damage and cell death in cancer cells, leading to the inhibition of tumor growth. It has also been shown to have neuroprotective effects in animal models of neurological disorders. This compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-(cyclopropylmethyl)-1H-indazol-4-amine has several advantages for lab experiments, including its potency and selectivity for PARP, its favorable pharmacokinetic profile, and its ability to induce DNA damage and cell death in cancer cells. However, this compound also has some limitations, including its relatively high cost and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research and development of N-(cyclopropylmethyl)-1H-indazol-4-amine. These include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Development of more efficient and cost-effective synthesis methods for this compound.
3. Investigation of the potential applications of this compound in the treatment of other diseases, such as cardiovascular and metabolic disorders.
4. Development of new PARP inhibitors based on the structure of this compound.
5. Investigation of the potential synergistic effects of this compound with other anticancer agents.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and to develop new and more effective PARP inhibitors for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(cyclopropylmethyl)-1H-indazol-4-amine involves the reaction of 4-chloro-1H-indazole with cyclopropylmethylamine in the presence of a palladium catalyst. The reaction proceeds through a Suzuki-Miyaura cross-coupling reaction, which results in the formation of this compound in high yield and purity. The synthesis method of this compound has been optimized and improved over the years, leading to the development of more efficient and cost-effective methods.

Scientific Research Applications

N-(cyclopropylmethyl)-1H-indazol-4-amine has been extensively studied for its potential applications in the field of cancer research. It has been shown to inhibit the activity of poly (ADP-ribose) polymerase (PARP), an enzyme that plays a critical role in DNA repair. PARP inhibitors have been shown to be effective in the treatment of various cancers, including breast, ovarian, and prostate cancer. This compound has also been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.